Cas no 192214-05-4 (Benzyl (3R)-3-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl (3R)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 192214-05-4
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD06410562
• CID: 135900
• PubChem ID: 11042701
• Update Time: 2025-11-02

Benzyl (3R)-3-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate
• (R)-1-Cbz-3-(hydroxymethyl)pyrrolidine
• (R)-1-Cbz-3-Hydroxymethylpyrrolidine
• (R)-1-Cbz-beta-prolinol
• 1-Pyrrolidinecarboxylicacid, 3-(hydroxymethyl)-, phenylmethyl ester, (3R)-
• benzyl (3R)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• (R)-1-Cbz-b-prolinol
• R-3-Hydroxymethyl-pyrrolidine-1-carboxylic acid benzyl ester
• (3R)-3-(Hydroxymethyl)-1-pyrrolidinecarboxylic acid phenylmethyl ester
• (R)-1-Cbz-3-(hydroxyMethy...
• R-1-Cbz-3-(Hydroxymethyl)piperidine
• (R)-3-(Hydroxymethyl)-1-pyrrolidinecarboxylic acid phenylmethyl ester
• ZRMWRJLLAVAFQP-GFCCVEGCSA-N
• (R)-1-Cbz-3-hydroxymethyl-pyrrolidine
• RW1014
• (R)-3-HYDROXYMETHYL-PYRROLIDINE-1-CARBOXYLIC ACID BENZYL ESTER
• FCH2808777
• AB0075
• (R)-(1-Benzyloxycarbonyl-pyrrolidin-3-yl)-methanol
• 192214-05-4
• SCHEMBL3444915
• DTXSID00453077
• A880331
• 1-Pyrrolidinecarboxylic acid, 3-(hydroxymethyl)-, phenylmethyl ester, (3R)-
• AS-37164
• A4237
• CS-W003284
• Q-102184
• AKOS015856132
• EN300-6983197
• MFCD06410562
• 1-Pyrrolidinecarboxylicacid,3-(hydroxymethyl)-,phenylmethyl ester,(3R)-
• (R)-Benzyl-3-(hydroxymethyl)pyrrolidine-1-carboxylate,99%e.e.
• DB-031444
• Benzyl (3R)-3-(hydroxymethyl)pyrrolidine-1-carboxylate

• MDL： MFCD06410562
• Inchi： 1S/C13H17NO3/c15-9-12-6-7-14(8-12)13(16)17-10-11-4-2-1-3-5-11/h1-5,12,15H,6-10H2/t12-/m1/s1
• InChI Key： ZRMWRJLLAVAFQP-GFCCVEGCSA-N
• SMILES： OC[C@H]1CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 235.12100
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.3

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.196±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 382℃ at 760 mmHg
• Flash Point: 184.809 °C
• Refractive Index: 1.561
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• PSA: 49.77000
• LogP: 1.57530

Benzyl (3R)-3-(hydroxymethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl (3R)-3-(hydroxymethyl)pyrrolidine-1-carboxylate

Benzyl (3R)-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS 192214-05-4): A Versatile Chiral Building Block in Modern Organic Synthesis

In the dynamic field of organic chemistry, Benzyl (3R)-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS 192214-05-4) has emerged as a valuable chiral intermediate with growing importance in pharmaceutical and fine chemical synthesis. This pyrrolidine derivative combines structural features that make it particularly useful for constructing complex molecular architectures with precise stereocontrol.

The compound's chiral (3R)-hydroxymethylpyrrolidine core serves as a privileged scaffold in medicinal chemistry, frequently appearing in bioactive molecules targeting neurological and cardiovascular disorders. Recent trends in asymmetric synthesis have increased demand for such enantiomerically pure building blocks, as evidenced by rising Google Scholar citations and patent applications mentioning this specific compound.

From a structural perspective, Benzyl (3R)-3-(hydroxymethyl)pyrrolidine-1-carboxylate offers three key functional handles: the benzyl-protected carbamate, the hydroxymethyl group, and the pyrrolidine nitrogen. This trifecta of reactivity allows synthetic chemists to perform selective transformations while maintaining the integrity of the stereocenter - a crucial consideration when developing chiral drugs or catalysts.

Current research hotspots involving this compound include its application in: peptide mimetics design (particularly for GPCR-targeting therapeutics), organocatalysts development for green chemistry applications, and as a precursor for ionic liquids with chiral recognition properties. The pharmaceutical industry has shown particular interest in derivatives of this compound for potential CNS drug candidates, as the pyrrolidine scaffold often confers favorable blood-brain barrier penetration characteristics.

Analytical characterization of Benzyl (3R)-3-(hydroxymethyl)pyrrolidine-1-carboxylate typically involves chiral HPLC to verify enantiopurity (generally >98% ee), along with standard spectroscopic methods. The compound's stability profile makes it suitable for long-term storage under proper conditions, though the hydroxymethyl group does require protection during certain synthetic operations to prevent unwanted side reactions.

Market analysis reveals growing commercial availability of this compound from specialty chemical suppliers, with current pricing reflecting its status as a high-value intermediate. The development of more efficient synthetic routes to (3R)-3-(hydroxymethyl)pyrrolidine derivatives remains an active area of process chemistry research, particularly focusing on biocatalytic methods that align with green chemistry principles.

From a regulatory standpoint, Benzyl (3R)-3-(hydroxymethyl)pyrrolidine-1-carboxylate presents no significant handling concerns when proper laboratory protocols are followed. Its applications in pharmaceutical research continue to expand, with recent patent literature disclosing novel derivatives showing promise in areas ranging from antiviral therapies to neurodegenerative disease treatment.

The compound's versatility is further demonstrated by its use in materials science, where researchers have incorporated the chiral pyrrolidine moiety into liquid crystal systems and polymer additives. This cross-disciplinary applicability makes CAS 192214-05-4 an interesting case study in how fundamental chemical building blocks can enable innovation across multiple technology sectors.

Looking forward, the demand for enantiomerically pure pyrrolidine derivatives like this compound is expected to grow in parallel with the pharmaceutical industry's increasing focus on chiral therapeutics. Advances in continuous flow chemistry and automated synthesis platforms may further enhance the accessibility and utility of this valuable synthetic intermediate in coming years.